Cas no 2090972-01-1 (4-chloro-3-methylquinoline-2-carboxylic acid)

• Product name: 4-chloro-3-methylquinoline-2-carboxylic acid
• CAS No: 2090972-01-1
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 5247447

4-chloro-3-methylquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 4-chloro-3-methyl-
• 4-chloro-3-methylquinoline-2-carboxylic acid

• Inchi： 1S/C11H8ClNO2/c1-6-9(12)7-4-2-3-5-8(7)13-10(6)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： YHIFTNJMVPWDFF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C(Cl)=C(C)C=1C(O)=O

Additional information on 4-chloro-3-methylquinoline-2-carboxylic acid

Comprehensive Overview of 4-chloro-3-methylquinoline-2-carboxylic acid (CAS No. 2090972-01-1)

4-chloro-3-methylquinoline-2-carboxylic acid (CAS No. 2090972-01-1) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-methyl-quinoline backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the carboxylic acid functional group, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for quinoline-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 4-chloro-3-methylquinoline-2-carboxylic acid for its potential role in developing antimicrobial agents and anti-inflammatory drugs. The compound's chloro and methyl substituents enhance its reactivity, enabling precise modifications for targeted therapeutic effects. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

From an industrial perspective, CAS No. 2090972-01-1 is often explored for its synthetic utility in creating heterocyclic frameworks. Its compatibility with cross-coupling reactions and other advanced organic transformations makes it a valuable asset in high-throughput screening libraries. Additionally, the compound's stability under various conditions has prompted investigations into its use in catalysis and material science, addressing key challenges in sustainable chemistry.

The rise of computational chemistry and AI-driven drug design has further amplified interest in 4-chloro-3-methylquinoline-2-carboxylic acid. Molecular docking studies frequently highlight its potential as a ligand for protein targets, particularly in kinase inhibition research. This aligns with frequent search queries such as "quinoline derivatives in drug discovery" and "CAS 2090972-01-1 applications," reflecting the compound's relevance in modern scientific discourse.

Quality control and analytical profiling of 4-chloro-3-methylquinoline-2-carboxylic acid are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. These protocols address common concerns in online searches, such as "how to characterize quinoline carboxylic acids" and "2090972-01-1 synthesis methods," underscoring the need for reliable data in peer-reviewed studies.

Environmental and regulatory considerations also play a role in the compound's utilization. While 4-chloro-3-methylquinoline-2-carboxylic acid is not classified as hazardous, its green chemistry profile is frequently evaluated. Researchers are optimizing solvent-free synthesis routes to minimize waste, responding to trends like "eco-friendly heterocyclic synthesis" in academic and industrial circles.

In summary, 4-chloro-3-methylquinoline-2-carboxylic acid (CAS No. 2090972-01-1) represents a multifaceted tool in contemporary chemistry. Its applications span pharmaceutical intermediates, agrochemical precursors, and material science innovations, making it a subject of ongoing exploration. As interdisciplinary research evolves, this compound is poised to remain at the forefront of quinoline chemistry advancements.